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Compound of Interest

Compound Name: Sosimerasib

Cat. No.: B15613137 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Sosimerasib. Adherence to these procedures is

critical to ensure personal safety and minimize environmental exposure.

Sosimerasib is a potent inhibitor of KRAS G12C, and like many investigational new drugs, it

requires stringent handling protocols. The following guidelines are based on established safety

procedures for potent pharmaceutical compounds and hazardous drugs, in line with

recommendations from the National Institute for Occupational Safety and Health (NIOSH) and

USP <800>.

Personal Protective Equipment (PPE) for Handling
Sosimerasib
The selection and proper use of PPE are the first lines of defense against exposure to potent

compounds. All personnel must be trained on the correct donning and doffing procedures for

the equipment listed below.
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PPE Component Specification Rationale

Gloves

Chemotherapy-rated, powder-

free, compliant with ASTM

D6978 standard. Two pairs

must be worn (double gloving).

[1][2][3]

Prevents skin contact with the

hazardous drug. Double

gloving provides an additional

barrier in case the outer glove

is breached.

Gown

Disposable, non-permeable,

solid front with back closure,

long sleeves with tight-fitting

elastic or knit cuffs.[2][3][4]

Protects the body from

contamination. The back

closure design minimizes the

risk of frontal splashes

reaching the skin.

Eye Protection
Goggles or a full-face shield.[2]

[3][4]

Protects the eyes and face

from splashes and aerosols.

Standard safety glasses are

not sufficient.

Respiratory Protection
A fit-tested NIOSH-approved

N95 respirator or higher.[2][4]

Protects against the inhalation

of airborne particles of the

drug.

Shoe Covers
Two pairs of disposable shoe

covers.[2][4]

Prevents the tracking of

contaminants out of the

designated handling area. The

outer pair is removed upon

exiting the immediate work

area.

Hair/Beard Covers
Disposable hair and beard

covers.

Contains hair and prevents it

from becoming a source of

contamination.

Operational Plan for Handling Sosimerasib
This section outlines the procedural steps for safely handling Sosimerasib from receipt to use

in a laboratory setting.

1. Receiving and Unpacking
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Designate a specific area for receiving and unpacking hazardous drugs.

Wear a single pair of chemotherapy-rated gloves when unpacking shipping containers.

If there is any suspicion of breakage or leakage, wear full PPE, including a respirator.

Visually inspect the container for any damage before opening.

2. Storage

Store Sosimerasib in a clearly labeled, sealed container.

The storage area should be in a designated, restricted-access location, away from general

laboratory traffic.

Maintain a detailed inventory of the compound.

3. Engineering Controls

All manipulations of solid or liquid Sosimerasib that could generate aerosols or dust must be

performed within a certified Class II Biological Safety Cabinet (BSC) or a compounding

aseptic containment isolator (CACI).[3]

The work area within the BSC or CACI should be covered with a disposable, absorbent,

plastic-backed pad.

4. Experimental Protocol: Preparation of a Sosimerasib Solution for In Vitro Assays

This protocol provides a step-by-step guide for a common laboratory procedure.

4.1. Preparation:

Assemble all necessary materials (Sosimerasib powder, solvent, sterile tubes, pipettes,

etc.) and place them inside the BSC or CACI.

Don all required PPE as specified in the table above.

4.2. Weighing the Compound:
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Tare a sterile microfuge tube on a calibrated analytical balance inside the containment

device.

Carefully weigh the desired amount of Sosimerasib powder into the tube. Avoid creating

dust.

4.3. Solubilization:

Add the appropriate volume of the specified solvent (e.g., DMSO) to the tube containing

the Sosimerasib powder.

Close the tube tightly and vortex gently until the solid is completely dissolved.

4.4. Aliquoting and Storage:

Prepare serial dilutions as required for the experiment inside the containment device.

Aliquot the stock solution and dilutions into clearly labeled, sterile cryovials.

Store the aliquots at the recommended temperature (e.g., -80°C) in a designated and

labeled freezer box.

4.5. Post-Procedure Decontamination:

Wipe down all surfaces and equipment inside the BSC or CACI with a suitable

deactivating and cleaning agent.

Dispose of all contaminated materials as outlined in the disposal plan below.

Doff PPE in the designated area, following the correct procedure to avoid self-

contamination.

Wash hands thoroughly with soap and water.

Disposal Plan for Sosimerasib Waste
Proper segregation and disposal of hazardous drug waste are crucial to prevent environmental

contamination and accidental exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15613137?utm_src=pdf-body
https://www.benchchem.com/product/b15613137?utm_src=pdf-body
https://www.benchchem.com/product/b15613137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Segregation:

Trace Chemotherapy Waste: This includes items that are "RCRA empty," meaning they

contain less than 3% of the original drug by weight.[5][6] Examples include empty vials, used

gloves, gowns, absorbent pads, and other contaminated disposables.[6][7][8]

Container: Place in a designated, properly labeled, yellow chemotherapy waste container.

[5][6][7]

Bulk Chemotherapy Waste: This includes any material that does not meet the "RCRA empty"

criteria, such as unused or partially used vials of Sosimerasib, grossly contaminated PPE,

and materials used to clean up spills.[5][8]

Container: Place in a designated, properly labeled, black hazardous waste container.[5][6]

Sharps Waste: All needles, syringes, and other sharps contaminated with Sosimerasib must

be placed in a puncture-resistant, yellow sharps container specifically designated for

chemotherapy waste.[7]

Disposal Procedure:

At the end of each procedure, carefully place all disposable materials into the appropriate

waste container (yellow for trace, black for bulk).

Seal the containers when they are three-quarters full.

Store the sealed waste containers in a secure, designated area away from general

laboratory traffic until they are collected by a licensed hazardous waste disposal service.

All Sosimerasib waste must be disposed of via incineration.[7][8]

Safe Handling Workflow for Sosimerasib

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://www.sdmedwaste.com/post/how-to-dispose-of-chemotherapy-waste-safely
https://www.sdmedwaste.com/post/how-to-dispose-of-chemotherapy-waste-safely
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://www.stericycle.com/content/dam/stericycle/global/images/legacy/RWCS_Pharma-Trace-Chemo_Fact-Sheet.pdf.coredownload.inline.pdf
https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://www.sdmedwaste.com/post/how-to-dispose-of-chemotherapy-waste-safely
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://www.benchchem.com/product/b15613137?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://www.stericycle.com/content/dam/stericycle/global/images/legacy/RWCS_Pharma-Trace-Chemo_Fact-Sheet.pdf.coredownload.inline.pdf
https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://www.sdmedwaste.com/post/how-to-dispose-of-chemotherapy-waste-safely
https://www.benchchem.com/product/b15613137?utm_src=pdf-body
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://www.benchchem.com/product/b15613137?utm_src=pdf-body
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://www.stericycle.com/content/dam/stericycle/global/images/legacy/RWCS_Pharma-Trace-Chemo_Fact-Sheet.pdf.coredownload.inline.pdf
https://www.benchchem.com/product/b15613137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receipt of Sosimerasib

Unpacking
(Single Gloves)

Secure Storage
(Restricted Access)

Preparation for Use
(Don Full PPE)

Handling in Containment
(BSC or CACI)

Experimental Procedure

Decontamination of Surfaces
and Equipment

Waste Segregation Doffing PPE

Trace Waste
(Yellow Container)

Bulk Waste
(Black Container)

Sharps Waste
(Yellow Sharps Container)

Incineration by Licensed
Hazardous Waste Vendor

Click to download full resolution via product page

A flowchart illustrating the safe handling workflow for Sosimerasib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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